Cas no 348080-87-5 (2-(Bromomethyl)-2,3-dihydro-1H-indene)

• Product Name: 2-(Bromomethyl)-2,3-dihydro-1H-indene
• CAS No: 348080-87-5
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• MDL: MFCD11617163
• CID: 1006625
• PubChem ID: 17932129
• Update Time: 2025-06-10

2-(Bromomethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-2,3-dihydro-1H-indene
• 1H-INDENE,2-(BROMOMETHYL)-2,3-DIHYDRO
• 1H-Indene, 2-(bromomethyl)-2,3-dihydro-
• 2-Brommethyl-indan
• 2-bromomethyl-indan
• 2-bromomethylindane
• AGN-PC-01N27F
• AK-67753
• KB-223796
• SureCN6406079
• DB-337748
• CS-D0073
• SB36757
• 1h-indene,2-(bromomethyl)-2,3-dihydro-
• SCHEMBL6406079
• 348080-87-5
• MFCD11617163
• AKOS015151797
• YNA08087
• DTXSID50591630
• STSXTMDDYSZTKX-UHFFFAOYSA-N
• EN300-178609
• AS-42046

• MDL： MFCD11617163
• Inchi： 1S/C10H11Br/c11-7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2
• InChI Key： STSXTMDDYSZTKX-UHFFFAOYSA-N
• SMILES： BrCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 210.00443
• Monoisotopic Mass: 210.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 0
• Vapor Pressure: Not available

2-(Bromomethyl)-2,3-dihydro-1H-indene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(Bromomethyl)-2,3-dihydro-1H-indene

2-(Bromomethyl)-2,3-dihydro-1H-indene: A Comprehensive Overview

2-(Bromomethyl)-2,3-dihydro-1H-indene, also known by its CAS number CAS No: 348080-87-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromomethyl group with a dihydroindene framework, making it a valuable intermediate in various chemical reactions.

The synthesis of 2-(Bromomethyl)-2,3-dihydro-1H-indene typically involves the bromination of a suitable precursor, such as 2-methyl-2,3-dihydro-1H-indene. Recent advancements in catalytic methods have enabled more efficient and selective bromination processes, reducing side reactions and improving yield. These improvements have been documented in several studies published in leading chemistry journals, highlighting the compound's potential for large-scale production.

One of the most notable applications of 2-(Bromomethyl)-2,3-dihydro-1H-indene is its use as an intermediate in the synthesis of complex organic molecules. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitutions and additions. For instance, researchers have employed this compound in the construction of heterocyclic frameworks, which are essential components in pharmaceuticals and agrochemicals.

In addition to its role in organic synthesis, 2-(Bromomethyl)-2,3-dihydro-1H-indene has shown promise in materials science applications. Recent studies have explored its use as a precursor for the synthesis of novel polymers and advanced materials with tailored electronic properties. The compound's ability to undergo various polymerization reactions makes it a valuable building block for developing high-performance materials.

The physical and chemical properties of 2-(Bromomethyl)-2,3-dihydro-1H-indene have been extensively studied to better understand its behavior under different conditions. For example, its thermal stability and reactivity have been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies provide critical insights into optimizing reaction conditions for industrial applications.

From an environmental standpoint, researchers have also investigated the biodegradation potential of CAS No: 348080-87-5. Preliminary findings suggest that under specific microbial conditions, the compound can undergo biodegradation, reducing its environmental footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 2-(Bromomethyl)-2,3-dihydro-1H-indene, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from organic synthesis to materials science, underscoring its importance as a key intermediate in modern chemistry.